Cas no 2135883-23-5 (tert-butyl (3R)-3-butanoylpiperidine-1-carboxylate)

• Product Name: tert-butyl (3R)-3-butanoylpiperidine-1-carboxylate
• CAS No: 2135883-23-5
• MF: C₁₄H₂₅NO₃
• MW: 255.353204488754
• CID: 5984878
• PubChem ID: 59201357
• Update Time: 2025-05-22

tert-butyl (3R)-3-butanoylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL8236284
• EN300-798876
• 2135883-23-5
• tert-butyl (3R)-3-butanoylpiperidine-1-carboxylate

• Inchi： 1S/C14H25NO3/c1-5-7-12(16)11-8-6-9-15(10-11)13(17)18-14(2,3)4/h11H,5-10H2,1-4H3/t11-/m1/s1
• InChI Key： ICVSDRPUKKDYKP-LLVKDONJSA-N
• SMILES： O(C(C)(C)C)C(N1CCC[C@@H](C(CCC)=O)C1)=O

Computed Properties

• Exact Mass: 255.18344366g/mol
• Monoisotopic Mass: 255.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl (3R)-3-butanoylpiperidine-1-carboxylate

tert-butyl (3R)-3-butanoylpiperidine-1-carboxylate: A Comprehensive Overview

tert-butyl (3R)-3-butanoylpiperidine-1-carboxylate, with the CAS number 2135883-23-5, is a significant compound in the field of organic chemistry, particularly within the realm of drug discovery and chemical synthesis. This compound is notable for its structural complexity and its potential applications in various scientific domains. The compound's name itself provides a wealth of information about its structure and properties, making it a prime subject for detailed exploration.

The term tert-butyl refers to a specific type of alkyl group, which is a common substituent in organic compounds. This group is characterized by its three methyl groups attached to a central carbon atom, contributing to the compound's stability and reactivity. The presence of the (3R) designation indicates that the compound exhibits chirality at the third carbon atom, which is crucial for understanding its stereochemical properties. Chirality plays a pivotal role in pharmacology, as it can significantly influence the compound's interaction with biological systems.

The core structure of this compound is derived from piperidine, a six-membered cyclic amine. Piperidine is widely used in organic synthesis due to its versatility and ability to form stable bonds with various functional groups. In this case, the piperidine ring is substituted at position 1 with a carboxylate group, specifically a tert-butyl ester. This substitution not only enhances the compound's solubility but also makes it an ideal candidate for further chemical modifications.

Recent advancements in synthetic chemistry have led to innovative methods for synthesizing compounds like tert-butyl (3R)-3-butanoylpiperidine-1-carboxylate. One such method involves the use of asymmetric catalysis, which allows for the precise control of stereochemistry during synthesis. This approach has been particularly effective in producing enantiomerically pure compounds, which are essential for pharmaceutical applications.

In terms of applications, this compound has shown promise in drug discovery efforts. Its structure makes it an excellent candidate for exploring interactions with biological targets such as enzymes and receptors. For instance, studies have demonstrated that derivatives of this compound can modulate the activity of certain kinases, which are key players in cellular signaling pathways. Such findings underscore its potential as a lead molecule in the development of novel therapeutic agents.

The integration of computational chemistry techniques has further enhanced our understanding of this compound's properties. Molecular modeling studies have provided insights into its conformational flexibility and binding affinity towards various targets. These computational approaches complement experimental data, enabling researchers to design more effective derivatives and optimize their pharmacokinetic profiles.

Another area where tert-butyl (3R)-3-butanoylpiperidine-1-carboxylate has garnered attention is in chiral resolution techniques. The compound's stereochemistry makes it an ideal substrate for studying enantioselective reactions and separations. Researchers have employed various chromatographic methods to isolate enantiomers, which is critical for ensuring the purity and consistency of pharmaceutical products.

In conclusion, tert-butyl (3R)-3-butanoylpiperidine-1-carboxylate stands out as a versatile and intriguing compound with diverse applications in organic chemistry and pharmacology. Its unique structure, combined with advancements in synthetic and computational methods, positions it as a valuable tool for exploring new frontiers in drug discovery and chemical synthesis.